3'-Dechloro-3'-bromo Bupropion Fumarate
3'-Dechloro-3'-bromo Bupropion Fumarate
Brand Name:
Vulcanchem
CAS No.:
1251850-99-3
VCID:
VC0116422
InChI:
InChI=1S/C13H18BrNO.2C4H4O4/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;2*5-3(6)1-2-4(7)8/h5-9,15H,1-4H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+
SMILES:
CC(C(=O)C1=CC(=CC=C1)Br)NC(C)(C)C.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C17H22BrNO5
Molecular Weight:
400.269
3'-Dechloro-3'-bromo Bupropion Fumarate
CAS No.: 1251850-99-3
Cat. No.: VC0116422
Molecular Formula: C17H22BrNO5
Molecular Weight: 400.269
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1251850-99-3 |
|---|---|
| Molecular Formula | C17H22BrNO5 |
| Molecular Weight | 400.269 |
| IUPAC Name | 1-(3-bromophenyl)-2-(tert-butylamino)propan-1-one;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C13H18BrNO.2C4H4O4/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;2*5-3(6)1-2-4(7)8/h5-9,15H,1-4H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+ |
| Standard InChI Key | HPSOGWFYTHQDQB-WLHGVMLRSA-N |
| SMILES | CC(C(=O)C1=CC(=CC=C1)Br)NC(C)(C)C.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
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